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Compound of Interest

Compound Name: 2-Chloro-4-cyanopyridine

Cat. No.: B057802

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the stability and recommended storage conditions
for 2-Chloro-4-cyanopyridine, a key intermediate in pharmaceutical and agrochemical
synthesis. Understanding the stability profile of this compound is critical for ensuring its quality,
efficacy, and safety in research and development applications.

Core Stability and Storage Recommendations

2-Chloro-4-cyanopyridine is a white to off-white or pale brown solid that is stable under
recommended storage conditions.[1][2][3] To maintain its integrity, it should be stored in a
tightly closed container in a dry, cool, and well-ventilated area.[4][5] Some suppliers
recommend storage at temperatures between 0-8 °C for optimal preservation.[3] It is crucial to
protect the compound from moisture, strong oxidizing agents, acids, and bases to prevent
degradation.[4][6]

Summary of Storage Conditions and Incompatibilities
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Parameter

Recommendation

Source

Storage Temperature

Room temperature; 0-8 °C for
long-term storage is also

suggested.

[317]

Atmosphere

Store in a dry, well-ventilated

place.

[4]115]

Container

Keep container tightly closed.

[4]115]

Incompatible Materials

Strong oxidizing agents, strong

acids, strong bases.

[416](8]

Light

Keep in a dark place.

[7]

Physicochemical Properties

A summary of the key physicochemical properties of 2-Chloro-4-cyanopyridine is provided

below. These properties are essential for handling and storage considerations.

Property Value Source

Molecular Formula CeHsCIN2 [1][9]

Molecular Weight 138.55 g/mol [1119]
White to off-white or pale

Appearance [31[4][10]
brown powder/crystal.

Melting Point 67-76 °C [BIAI71[11]

Boiling Point 104-106 °C at 15 mmHg [4][10]
Insoluble in water. Soluble in

. methanol and other common

Solubility ) ) [1107]
organic solvents like ethanol
and acetone.

Flash Point 104-106 °C at 15 mmHg [4]
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Potential Degradation Pathways

While specific degradation studies for 2-Chloro-4-cyanopyridine are not extensively
published, potential degradation pathways can be inferred from its chemical structure and
known reactivity of similar compounds. The primary routes of degradation are likely hydrolysis
and nucleophilic substitution. Under fire conditions, hazardous decomposition products include

carbon oxides, nitrogen oxides (NOx), and hydrogen cyanide.[4]

The cyano group is susceptible to hydrolysis, which can be catalyzed by acids or bases, to
form a carboxylic acid or an amide intermediate. The chlorine atom on the pyridine ring is
activated towards nucleophilic substitution, especially given the electron-withdrawing nature of
the cyano group and the pyridine ring itself.
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Cellular Stress

2-Chloro-4-cyanopyridine

p38 MAPK -derived Inhibitors

/
/

Activates //Inhibits

Inflammatory Response
(e.g., Cytokine production)
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Pro-inflammatory Stimuli

(e.g., IL-13, TNF-a)

Signaling Cascades
(e.g., MAPK, NF-kB)

MMP-13 Gene Expression

2-Chloro-4-cyanopyridine

-derived Inhibitors

/

/
//Inhibits

/

|4

MMP-13 Protein

Extracellular Matrix
Degradation
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Obtain Batches of
2-Chloro-4-cyanopyridine

Place Samples in
ICH-compliant Stability Chambers

Pull Samples at
Pre-defined Time Points

Analyze Samples
(Assay, Impurities, Physical Properties)

Generate Stability Report
(Shelf-life determination)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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